Cas no 301344-08-1 (2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxobutanenitrile)

• Product Name: 2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxobutanenitrile
• CAS No: 301344-08-1
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• MDL: MFCD00966509
• CID: 299067
• PubChem ID: 665371
• Update Time: 2025-11-02

2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

• Butanenitrile,2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo-
• Butanenitrile, 2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo- (9CI)
• 2-(1,3-Dihydro-2H-benzimidazol-2-ylidene)-3-oxobutanenitrile
• 301344-08-1
• HMS2303D04
• 2-(1,3-DIHYDRO-BENZOIMIDAZOL-2-YLIDENE)-3-OXO-BUTYRONITRILE
• 301312-88-9
• 2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxobutanenitrile
• Oprea1_747040
• 2-(1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxobutanenitrile
• 2-(1H-benzimidazol-2-yl)-3-hydroxybut-2-enenitrile
• ChemDiv3_001708
• HMS3321F13
• 2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxobutanenitrile

• MDL： MFCD00966509
• Inchi： 1S/C11H9N3O/c1-7(15)8(6-12)11-13-9-4-2-3-5-10(9)14-11/h2-5,15H,1H3,(H,13,14)
• InChI Key： SZBFQHSARXPZMF-UHFFFAOYSA-N
• SMILES： OC(C)=C(C#N)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 199.07467
• Monoisotopic Mass: 199.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• PSA: 64.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxobutanenitrile

Comprehensive Overview of 2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxobutanenitrile (CAS No. 301344-08-1)

2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxobutanenitrile (CAS No. 301344-08-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique benzimidazole core and cyano functional group, exhibits versatile chemical properties, making it a valuable intermediate in synthetic applications. Researchers and industry professionals are increasingly exploring its potential in drug discovery, agrochemical formulations, and advanced material development.

The molecular structure of 2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxobutanenitrile combines a benzimidazole scaffold with a β-ketonitrile moiety, which contributes to its reactivity and stability. This structural feature allows the compound to participate in various chemical reactions, such as cyclizations, condensations, and nucleophilic additions. Its CAS No. 301344-08-1 serves as a unique identifier in chemical databases, facilitating accurate referencing in academic and industrial research.

In recent years, the demand for benzimidazole derivatives has surged due to their broad-spectrum biological activities. 2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxobutanenitrile is no exception, with studies highlighting its potential as a building block for pharmaceuticals targeting infectious diseases and metabolic disorders. Its cyano group enhances its binding affinity to biological targets, making it a promising candidate for further investigation in drug design.

From an industrial perspective, this compound is also gaining traction in the development of functional materials. Its conjugated system and electron-withdrawing properties make it suitable for applications in organic electronics, such as OLEDs and photovoltaic devices. The 301344-08-1 identifier ensures precise tracking in supply chains, meeting the stringent requirements of quality control in manufacturing processes.

Environmental and safety considerations are paramount when handling 2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxobutanenitrile. While it is not classified as hazardous under standard regulations, proper storage and handling protocols should be followed to minimize risks. Researchers are encouraged to consult safety data sheets (SDS) and adhere to best practices in laboratory settings.

The synthesis of 2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxobutanenitrile typically involves multi-step organic reactions, including condensation and oxidation steps. Advances in green chemistry have led to more sustainable production methods, reducing the environmental footprint of its manufacturing. These innovations align with global trends toward eco-friendly chemical processes, addressing concerns raised by regulatory bodies and environmental advocates.

In summary, 2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxobutanenitrile (CAS No. 301344-08-1) is a compound of significant scientific and industrial interest. Its unique structural features, combined with its diverse applications, position it as a key player in the future of chemical innovation. Continued research and development efforts are expected to unlock new possibilities for this versatile molecule.